molecular formula C20H26O2 B8797765 1-Methoxy-4-[6-(4-methoxyphenyl)hexyl]benzene CAS No. 4280-58-4

1-Methoxy-4-[6-(4-methoxyphenyl)hexyl]benzene

Cat. No.: B8797765
CAS No.: 4280-58-4
M. Wt: 298.4 g/mol
InChI Key: ALPOVNVKRRSATH-UHFFFAOYSA-N
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Description

1-Methoxy-4-[6-(4-methoxyphenyl)hexyl]benzene is a useful research compound. Its molecular formula is C20H26O2 and its molecular weight is 298.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

4280-58-4

Molecular Formula

C20H26O2

Molecular Weight

298.4 g/mol

IUPAC Name

1-methoxy-4-[6-(4-methoxyphenyl)hexyl]benzene

InChI

InChI=1S/C20H26O2/c1-21-19-13-9-17(10-14-19)7-5-3-4-6-8-18-11-15-20(22-2)16-12-18/h9-16H,3-8H2,1-2H3

InChI Key

ALPOVNVKRRSATH-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CCCCCCC2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

With stirring, 212.2 g (0.65 mole) of 1,6-bis(4-methoxyphenyl)hexanedione in 500 ml of toluene are heated to 80° C. Then 520 g of amalgamated zinc filings as well as 150 ml of water and 500 ml of hydrochloric acid are added, whereupon evolution of H2 gas commences. After the evolution of gas has subsided, the reaction solution is gently refluxed overnight. After filtration, the aqueous phase which has been separated from the organic phase is extracted with 200 ml of toluene. The organic phases are combined and subjected to fractional distillation, affording 412.6 g (69.1% of theory) of almost colourless crystals of 1,6-bis(4-methoxyphenyl)hexane.
Name
1,6-bis(4-methoxyphenyl)hexanedione
Quantity
212.2 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
reactant
Reaction Step Two
Name
Quantity
520 g
Type
catalyst
Reaction Step Two

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